![molecular formula C4H6F2N2O3 B6628589 N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide](/img/structure/B6628589.png)
N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide, also known as AOD-9604, is a peptide that has gained attention in scientific research due to its potential applications in various fields. AOD-9604 is a synthetic analog of the growth hormone-releasing factor (GRF) and has been shown to have anti-obesity and lipolytic properties.
Mechanism of Action
N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide acts by stimulating the release of growth hormone (GH) from the pituitary gland. GH is a hormone that regulates growth and metabolism in the body. This compound has been shown to selectively stimulate the release of GH without affecting other pituitary hormones.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to reduce body fat and improve lipid metabolism. In addition, this compound has been shown to have anti-inflammatory properties and may have potential applications in the treatment of osteoarthritis.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide is that it is a synthetic analog of GRF and has been shown to selectively stimulate the release of GH without affecting other pituitary hormones. However, one limitation of this compound is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.
Future Directions
There are several future directions for research on N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide. One potential area of research is in the treatment of obesity, where this compound may have potential as a therapeutic agent. In addition, further research is needed to fully understand the mechanism of action of this compound and its effects on the body. Finally, research is needed to investigate the potential applications of this compound in other fields, such as the treatment of osteoarthritis.
Synthesis Methods
N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide is synthesized through solid-phase peptide synthesis (SPPS) using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. The process involves the sequential addition of amino acids to a resin-bound peptide chain, followed by deprotection and cleavage from the resin.
Scientific Research Applications
N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide has been studied extensively for its potential applications in various fields. In the field of obesity research, this compound has been shown to reduce body fat and improve lipid metabolism in animal models. In addition, this compound has been investigated for its potential use in the treatment of osteoarthritis, where it has been shown to have anti-inflammatory properties.
Properties
IUPAC Name |
N-(2-amino-2-oxoethoxy)-2,2-difluoroacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F2N2O3/c5-3(6)4(10)8-11-1-2(7)9/h3H,1H2,(H2,7,9)(H,8,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRZNZLYCPHKNRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)N)ONC(=O)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.